Cas no 851129-54-9 (2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one
• CAS No: 851129-54-9
• MF: C₁₅H₁₆ClN₃O₄S
• MW: 369.823241233826
• CID: 5853806
• PubChem ID: 2155837
• Update Time: 2025-06-10

2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((5-((4-chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-morpholinoethan-1-one
• Ethanone, 2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]thio]-1-(4-morpholinyl)-
• 2-((5-((4-chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-morpholinoethanone
• HMS2767M11
• EU-0058627
• CHEMBL1488657
• 2-({5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one
• SR-01000124423-1
• 4-[({5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}thio)acetyl]morpholine
• F0594-0603
• SR-01000124423
• SMR000308890
• 2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• AKOS001793079
• 851129-54-9
• MLS000730614
• 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C15H16ClN3O4S/c16-11-1-3-12(4-2-11)22-9-13-17-18-15(23-13)24-10-14(20)19-5-7-21-8-6-19/h1-4H,5-10H2
• InChI Key： ZEYDNKFDURMTLT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NN=C(COC2=CC=C(Cl)C=C2)O1

Computed Properties

• Exact Mass: 369.0550049g/mol
• Monoisotopic Mass: 369.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 851129-54-9 and Product Name: 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one

Compound with the CAS number 851129-54-9 and the product name 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a subject of intense research interest.

The core structure of this compound is characterized by a 1,3,4-oxadiazole ring, which is a heterocyclic compound known for its broad spectrum of biological activities. The 1,3,4-oxadiazole ring is a crucial pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, antimicrobial, and anticancer properties. In this compound, the 1,3,4-oxadiazole ring is further functionalized with a 5-(4-chlorophenoxy)methyl substituent and a sulfanyl group at the 2-position. These modifications enhance the compound's interactions with biological targets, thereby modulating its pharmacological effects.

The presence of a morpholin-4-yl group at the other end of the molecular structure adds another layer of complexity to its pharmacological profile. Morpholine derivatives are well-known for their role in various pharmaceuticals due to their ability to enhance solubility and bioavailability. The combination of these structural elements in 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one suggests a multifaceted mechanism of action that could be exploited for therapeutic purposes.

Recent studies have highlighted the potential of oxadiazole derivatives as scaffolds for developing novel therapeutic agents. The structural motif of the 1,3,4-oxadiazole ring has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The modifications introduced in this compound are designed to optimize its binding affinity and selectivity towards these targets.

One of the most compelling aspects of this compound is its potential application in addressing inflammatory diseases. Inflammation is a complex biological process that involves multiple pathways and mediators. The ability of this compound to modulate these pathways could make it an effective therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have shown promising results in cell-based assays, indicating that this compound can significantly reduce inflammation-related markers.

In addition to its anti-inflammatory properties, this compound has also shown potential in other therapeutic areas. For instance, its structural features suggest that it could interact with enzymes involved in cancer cell proliferation and survival. This has led to investigations into its potential as an anticancer agent. While more research is needed to fully elucidate its mechanisms of action in cancer models, these preliminary findings are encouraging.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to introduce the desired functional groups efficiently while maintaining the integrity of the core structure. This underscores the importance of cutting-edge synthetic methodologies in developing novel pharmaceuticals.

The pharmacokinetic properties of this compound are also critical factors that determine its therapeutic efficacy. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into how the compound behaves within the body and have helped guide further optimization efforts.

One notable finding from these studies is the compound's favorable solubility profile. High solubility is often essential for achieving effective drug concentrations at target sites. The presence of both polar and non-polar functional groups in this compound contributes to its good solubility in both aqueous and lipid environments.

The development of new pharmaceuticals is a complex process that involves extensive research and testing before reaching clinical use. However, compounds like 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(morpholin-4-ylenkhanenone) represent significant progress in drug discovery by leveraging structural diversity and functional group modifications.

In conclusion,85112954: This compound exemplifies how innovative molecular design can lead to promising therapeutic agents with diverse applications. Its unique structural features make it a valuable tool for researchers exploring new treatments for inflammatory diseases and cancer. As further research continues,85: More insights into its mechanisms of action will likely emerge, providing opportunities for additional therapeutic applications.